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Compound of Interest

Compound Name: Potassium benzilate

CAS No.: 5928-68-7

Cat. No.: B13768654

Get Quote

Introduction

Potassium benzilate (C₁₄H₁₁KO₃), the potassium salt of benzilic acid, is a compound of

interest in pharmaceutical and chemical research.[1] Its proper identification, purity

assessment, and comprehensive characterization are critical for its application in drug

development and quality control. This document provides detailed application notes and

experimental protocols for the analytical characterization of Potassium benzilate using a suite

of modern analytical techniques.

Physicochemical Properties

A summary of the key physicochemical properties of Potassium benzilate is presented below.
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Property Value Reference

IUPAC Name
potassium 2-hydroxy-2,2-

diphenylacetate
[1]

CAS Number 5928-68-7 [1]

Molecular Formula C₁₄H₁₁KO₃ [1]

Molecular Weight 266.33 g/mol [1]

Boiling Point
409°C at 760 mmHg

(Predicted)
[2][3]

Flash Point 215.3°C (Predicted) [2][3]

Spectroscopic Characterization
Spectroscopic techniques are fundamental for elucidating the molecular structure and

identifying the functional groups present in Potassium benzilate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

1.1.1 Experimental Protocol: ¹H and ¹³C NMR

Sample Preparation: Dissolve 5-10 mg of Potassium benzilate in 0.6-0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d₆ or D₂O). Ensure the sample is fully dissolved.

Instrument: A 400 MHz (or higher) NMR spectrometer.

¹H NMR Parameters:

Pulse Program: Standard single pulse.

Number of Scans: 16-64.

Relaxation Delay: 1-2 seconds.
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Spectral Width: -2 to 12 ppm.

¹³C NMR Parameters:

Pulse Program: Proton-decoupled single pulse.

Number of Scans: 1024 or more, depending on concentration.

Relaxation Delay: 2-5 seconds.

Spectral Width: 0 to 200 ppm.

Data Processing: Apply Fourier transform, phase correction, and baseline correction to the

acquired Free Induction Decay (FID). Reference the spectra to the residual solvent peak or

an internal standard (e.g., TMS).

1.1.2 Expected NMR Data

Nucleus
Chemical Shift
(δ)

Multiplicity Assignment Reference

¹³C ~176.36 ppm Singlet
Carboxylate

Carbon (-COO⁻)
[4]

¹³C 125-145 ppm Multiple
Aromatic

Carbons

General

Knowledge

¹³C ~80 ppm Singlet

Quaternary

Carbon (-

C(OH)-)

General

Knowledge

¹H 7.2-7.8 ppm Multiplets Aromatic Protons [4]

¹H ~5.5 ppm
Singlet

(exchangeable)

Hydroxyl Proton

(-OH)
[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the characteristic vibrational modes of the functional

groups in Potassium benzilate.
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1.2.1 Experimental Protocol: FT-IR (KBr Pellet)

Sample Preparation: Mix ~1 mg of dry Potassium benzilate with ~100 mg of dry KBr

powder in an agate mortar. Grind the mixture until a fine, homogeneous powder is obtained.

Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10

tons) to form a thin, transparent KBr pellet.

Analysis: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a

resolution of 4 cm⁻¹. Perform a background scan using an empty sample holder or a pure

KBr pellet.

1.2.2 Characteristic FT-IR Absorption Bands

Wavenumber
(cm⁻¹)

Vibrational Mode Functional Group Reference

3358 O-H Stretch Hydroxyl (-OH)

3050 C-H Stretch (sp²) Aromatic C-H

1602–1591
C=O Asymmetric

Stretch
Carboxylate (-COO⁻)

1387
C=O Symmetric

Stretch
Carboxylate (-COO⁻)

1171–1048 C-O Stretch Tertiary Alcohol

Chromatographic Analysis
Chromatography is essential for separating Potassium benzilate from impurities and for

quantitative analysis.

High-Performance Liquid Chromatography (HPLC)
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A reverse-phase HPLC method is suitable for the purity assessment and quantification of

Potassium benzilate.[5][6]

2.1.1 Experimental Protocol: HPLC

Instrumentation: An HPLC system equipped with a UV detector, autosampler, and column

oven.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of Acetonitrile and a buffer (e.g., 20 mM

potassium phosphate buffer, pH adjusted to 3.0 with phosphoric acid).[5]

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 225 nm or based on the UV maximum determined by UV-Vis

spectroscopy.[7][8]

Injection Volume: 10 µL.

Sample Preparation:

Standard Solution: Accurately weigh and dissolve Potassium benzilate reference

standard in the mobile phase to prepare a stock solution (e.g., 1 mg/mL). Prepare a series

of working standards by serial dilution.

Sample Solution: Dissolve the sample in the mobile phase to a similar concentration as

the standard.

Analysis: Inject the standard solutions to create a calibration curve. Inject the sample

solution to determine its purity or concentration.
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Caption: High-Performance Liquid Chromatography (HPLC) experimental workflow.

Thermal Analysis
Thermal analysis techniques like TGA and DSC are used to investigate the thermal stability

and decomposition profile of Potassium benzilate.

3.1.1 Experimental Protocol: TGA/DSC

Instrumentation: A simultaneous TGA/DSC analyzer or separate TGA and DSC instruments.

Sample Preparation: Accurately weigh 5-10 mg of the sample into an aluminum or ceramic

pan.

TGA/DSC Parameters:

Atmosphere: Dynamic dry nitrogen (or air) with a flow rate of 50-100 mL/min.
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Temperature Program: Heat the sample from ambient temperature (e.g., 30°C) to 600°C

or higher at a constant heating rate of 10 K/min.

Data Analysis: Analyze the resulting TGA curve for weight loss steps and the DSC curve for

endothermic or exothermic events (e.g., melting, decomposition).

3.1.2 Summary of Thermal Events

Analysis
Temperature
Range (K)

Observation Interpretation Reference

TGA 563 - 603
73.67% weight

loss

Decomposition of

the organic

moiety

DSC 565 - 573
Endothermic/Exo

thermic Event
Decomposition

X-ray Diffraction
Single-crystal X-ray diffraction provides definitive proof of structure, including bond lengths,

angles, and crystal packing information.

4.1.1 Crystallographic Data

The crystal structure of Potassium benzilate has been determined and key parameters are

summarized below.[1][4]
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Parameter Value Reference

Crystal System Monoclinic [4]

Space Group P2₁/c [1][4]

a 14.1283 Å [1]

b 9.0230 Å [1]

c 10.3639 Å [1]

α 90.00° [1]

β 111.4740° [1]

γ 90.00° [1]

Z 4 [1]

Overall Analytical Strategy
A comprehensive characterization of Potassium benzilate involves the integration of multiple

analytical techniques. The following diagram illustrates the logical relationship between these

methods, where each provides a unique piece of the puzzle to build a complete profile of the

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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